![molecular formula C7H3Cl3O B152503 3,4-Dichlorobenzoyl chloride CAS No. 3024-72-4](/img/structure/B152503.png)
3,4-Dichlorobenzoyl chloride
Overview
Description
3,4-Dichlorobenzoyl chloride is a chemical compound with the formula C7H3Cl3O. It is a white to yellowish crystalline low melting solid . It is used in the synthesis of 3,4-Dichlorophenylacetic Acid by the Arndt-Eistert method .
Synthesis Analysis
3,4-Dichlorobenzoyl chloride is prepared by refluxing 3,4-Dichlorobenzoic Acid with Thionyl Chloride . This method is commonly used for the synthesis of acyl chlorides from carboxylic acids .Molecular Structure Analysis
The molecular structure of 3,4-Dichlorobenzoyl chloride consists of a benzene ring substituted with two chlorine atoms and a benzoyl chloride group . The molecular weight of the compound is 209.457 .Chemical Reactions Analysis
3,4-Dichlorobenzoyl chloride is used in the synthesis of 3,4-dichlorophenylacetic acid by the Arndt-Eistert method . The Arndt-Eistert synthesis is a series of chemical reactions designed to convert a carboxylic acid to a higher carboxylic acid homologue (i.e., contains one additional carbon atom).Physical And Chemical Properties Analysis
3,4-Dichlorobenzoyl chloride is a white to yellowish crystalline low melting solid . It has a melting point of 30-33 °C (lit.) and a boiling point of 242 °C (lit.) . The compound has a density of 1.5078 (estimate) .Scientific Research Applications
Pharmaceutical Synthesis
3,4-Dichlorobenzoyl chloride: is utilized in the pharmaceutical industry as an intermediate in the synthesis of various drugs. It is involved in the Friedel-Crafts synthesis of key intermediates like 4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone , which is crucial for the production of the antidepressant sertraline . Additionally, it serves as a precursor in the synthesis of 3,4-dichlorophenylacetic acid by the Arndt-Eistert method, which is a stepping stone in creating more complex pharmaceutical compounds .
Agriculture
In the agricultural sector, 3,4-Dichlorobenzoyl chloride plays a role in the development of herbicides and pesticides. Its reactivity allows for the creation of compounds that can control the growth of unwanted plants and pests, contributing to crop protection and management strategies .
Material Science
This compound is significant in material science, particularly in the synthesis of advanced polymers. It acts as an alkylating agent in the creation of poly(ether ketone)s with pendant sulfonic acid groups. These polymers have a variety of applications due to their high thermal stability and chemical resistance .
Chemical Synthesis
3,4-Dichlorobenzoyl chloride: is a versatile reagent in chemical synthesis. It is used to produce a wide range of dichlorobenzamide derivatives, which are important for developing new materials and chemicals with potential applications across various industries .
Environmental Science
The compound’s role in environmental science is primarily related to its use in research and development of chemicals that can potentially degrade or transform pollutants. It is also important in studying the environmental impact of chlorinated organic compounds .
Industrial Applications
In industrial applications, 3,4-Dichlorobenzoyl chloride is used in the manufacturing of dyes, resins, and other chemical products. Its reactivity with other organic and inorganic compounds makes it a valuable chemical in the synthesis of a broad range of industrial materials .
Safety and Hazards
Mechanism of Action
Target of Action
3,4-Dichlorobenzoyl chloride is primarily used as a reagent in the synthesis of various organic compounds .
Mode of Action
As an acyl chloride, 3,4-Dichlorobenzoyl chloride is highly reactive. It can undergo nucleophilic acyl substitution reactions with amines to form amides, a process that is commonly used in the synthesis of various organic compounds . For example, it has been used in the synthesis of 3,4-dichlorophenylacetic acid via the Arndt-Eistert method .
Biochemical Pathways
Its impact is more relevant in the context of synthetic chemistry, where it is used to create other compounds that may have biological activity .
Result of Action
Its primary role is in the synthesis of other compounds, and any effects it has at the molecular or cellular level are likely due to these products rather than the compound itself .
Action Environment
The action of 3,4-Dichlorobenzoyl chloride is highly dependent on the environmental conditions. As an acyl chloride, it is reactive and can be influenced by factors such as temperature, pH, and the presence of nucleophiles . It is also worth noting that it forms explosive mixtures with air on intense heating , indicating that its stability and reactivity can be significantly affected by environmental conditions .
properties
IUPAC Name |
3,4-dichlorobenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl3O/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTXNOVCTHUBABW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2062793 | |
Record name | Benzoyl chloride, 3,4-dichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2062793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dichlorobenzoyl chloride | |
CAS RN |
3024-72-4 | |
Record name | 3,4-Dichlorobenzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3024-72-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoyl chloride, 3,4-dichloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003024724 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoyl chloride, 3,4-dichloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoyl chloride, 3,4-dichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2062793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-dichlorobenzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.253 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,4-Dichlorobenzoyl chloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SY2S6RQL6Y | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of 3,4-Dichlorobenzoyl chloride in current research?
A1: 3,4-Dichlorobenzoyl chloride serves as a versatile building block in synthesizing various organic compounds, particularly heterocycles like benzoxazinones and quinazolinones. [, , , , , , , ] These heterocyclic compounds exhibit a wide range of biological activities, making them attractive targets for developing novel pharmaceuticals.
Q2: Can you provide an example of a specific compound synthesized using 3,4-Dichlorobenzoyl chloride and its potential biological activity?
A2: One study describes the synthesis of 2-(3,4-dichlorophenyl)-4H-benzo[d][1,3]oxazin-4-one using 3,4-Dichlorobenzoyl chloride as a starting material. [] This compound demonstrated moderate cytotoxicity against the MCF-7 breast cancer cell line in vitro, suggesting its potential as an anticancer agent. []
Q3: How was the synthesized 2-(3,4-dichlorophenyl)-4H-benzo[d][1,3]oxazin-4-one characterized?
A3: Researchers employed various spectroscopic techniques to confirm the structure of 2-(3,4-dichlorophenyl)-4H-benzo[d][1,3]oxazin-4-one. These included 1D and 2D NMR spectroscopy, infrared spectroscopy, and mass spectrometry. [] This comprehensive characterization ensures the identity and purity of the synthesized compound.
Q4: Beyond benzoxazinones, are there other classes of compounds synthesized using 3,4-Dichlorobenzoyl chloride?
A4: Yes, researchers have utilized 3,4-Dichlorobenzoyl chloride to synthesize substituted quinazolin-4-ones. [] For instance, the reaction of a benzoxazine derivative (obtained from 3,4-Dichlorobenzoyl chloride) with hydrazine hydrate led to the formation of a complex quinazolin-4-one derivative. []
Q5: What is the significance of exploring quinazolinone derivatives in pharmaceutical research?
A5: Quinazolinones are recognized for their diverse pharmacological properties, including anticonvulsant, anti-inflammatory, and anticancer activities. [] Therefore, synthesizing novel quinazolinone derivatives, potentially using 3,4-Dichlorobenzoyl chloride as a starting material, holds promise for discovering new drug candidates.
Q6: Were computational methods employed in the research involving compounds derived from 3,4-Dichlorobenzoyl chloride?
A6: Yes, in silico studies, specifically molecular docking, were conducted to investigate the interaction of 2-(3,4-dichlorophenyl)-4H-benzo[d][1,3]oxazin-4-one with Methionyl-tRNA synthetase (1PG2). [] While the docking score was higher than the native ligand, the study suggests that the benzoxazine ring system could be a potential scaffold for developing anticancer agents. []
Q7: Apart from pharmaceutical applications, are there other uses for 3,4-Dichlorobenzoyl chloride?
A7: Research indicates that 3,4-Dichlorobenzoyl chloride serves as a key intermediate in synthesizing 3,4-difluorobenzonitrile. [] This compound is a crucial precursor for producing cyhalofop-butyl, a selective herbicide. [] This highlights the diverse applications of 3,4-Dichlorobenzoyl chloride beyond pharmaceutical research.
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